Cas no 77951-49-6 (4,4'-Bipyridinium,1,1'-bis(3-sulfopropyl)-, bis(inner salt))

• Product Name: 4,4'-Bipyridinium,1,1'-bis(3-sulfopropyl)-, bis(inner salt)
• CAS No: 77951-49-6
• MF: C₁₆H₂₀N₂O₆S₂
• MW: 400.469801902771
• CID: 567658
• PubChem ID: 174105
• Update Time: 2025-04-19

4,4'-Bipyridinium,1,1'-bis(3-sulfopropyl)-, bis(inner salt) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium,1,1'-bis(3-sulfopropyl)-, bis(inner salt)
• 3-[4-[1-(3-sulfonatopropyl)pyridin-1-ium-4-yl]pyridin-1-ium-1-yl]propane-1-sulfonate
• N,N'-dipropyl-4,4'-bipyridinium sulfonate
• 3,3'-(4,4'-Bipyridinium-1,1'-diyl)dipropane-1-sulfonate
• 4,4'-Bipyridinium, 1,1'-bis(3-sulfopropyl)-, dihydroxide, bis (inner salt)
• n,n'-bis(3-sulfonatopropyl)-4,4'-bipyridinium
• AKOS005462298
• 77951-49-6
• DTXSID70228613
• Pvs-4,4'
• 3,3'-([4,4'-Bipyridine]-1,1'-diium-1,1'-diyl)bis(propane-1-sulfonate)
• SCHEMBL4411842
• 1,1'-Bis(3-sulfopropyl)-4,4'-bipyridinium dihydroxide, bis (inner salt)

• Inchi： 1S/C16H20N2O6S2/c19-25(20,21)13-1-7-17-9-3-15(4-10-17)16-5-11-18(12-6-16)8-2-14-26(22,23)24/h3-6,9-12H,1-2,7-8,13-14H2
• InChI Key： AHTBJQLOYQLXMD-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC(=CC=1)C1C=C[N+](=CC=1)CCCS(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 400.076
• Monoisotopic Mass: 400.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 139Ų